BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on 9-Bromo-10-
(naphthalen-1-yl)anthracene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

9-Bromo-10-(naphthalen-1-
Compound Name:
yl)anthracene

Cat. No.: B1287187

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and structural characteristics of 9-Bromo-10-(naphthalen-1-yl)anthracene. While a definitive
single-crystal X-ray structure for this specific compound is not publicly available, this document
compiles relevant data, including the crystallographic information for a closely related
analogue, 9-Bromo-10-[4-(1-naphthyl)phenyllanthracene. Detailed experimental protocols for
the synthesis of 9-Bromo-10-(naphthalen-1-yl)anthracene via a Suzuki-Miyaura cross-
coupling reaction are presented, based on established methodologies for similar aromatic
compounds. This guide is intended to serve as a valuable resource for researchers in the fields
of materials science, organic synthesis, and medicinal chemistry.

Introduction

9-Bromo-10-(naphthalen-1-yl)anthracene is a polycyclic aromatic hydrocarbon (PAH)
featuring a bulky naphthalene substituent on the anthracene core. Such molecules are of
significant interest due to their unique photophysical and electronic properties, which make
them potential candidates for applications in organic light-emitting diodes (OLEDS), organic
field-effect transistors (OFETSs), and as fluorescent probes. The presence of a bromine atom
also provides a reactive handle for further functionalization, allowing for the synthesis of more
complex molecular architectures.
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Physicochemical Properties

A summary of the known physicochemical properties of 9-Bromo-10-(nhaphthalen-1-
yl)anthracene is presented in the table below.

Property Value Reference
CAS Number 400607-04-7 [1][2]
Molecular Formula C24H1sBr [1]
Molecular Weight 383.29 g/mol [1]
Appearance Light orange to yellow to green 3]
powder/crystal

Melting Point 177.0-181.0 °C [2][4]
Boiling Point 508.0 £ 19.0 °C at 760 mmHg [4]

Purity >98.0% (GC) [3]

Crystal Structure

As of the latest search, a publicly available, experimentally determined single-crystal X-ray
diffraction structure for 9-Bromo-10-(naphthalen-1-yl)anthracene has not been deposited in
crystallographic databases such as the Cambridge Crystallographic Data Centre (CCDC) or the
Crystallography Open Database (COD).

Crystallographic Data of a Related Compound: 9-Bromo-
10-[4-(1-naphthyl)phenyl]anthracene

For comparative purposes, the crystallographic data for the closely related compound, 9-
Bromo-10-[4-(1-naphthyl)phenyl]lanthracene (COD ID: 4516901), is presented below. It is
important to note the presence of an additional phenyl spacer in this analogue, which will
influence the crystal packing and molecular conformation.
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Parameter Value

Chemical Formula CsoH19Br

Crystal System Monoclinic

Space Group P1l2i/cl

a (A 15.892

b (A) 7.5837

c (A) 17.555

o (°) 920

B () 90.64

y () 20

Volume (A3) 2115.3

Z 4
Synthesis

The most common and efficient method for the synthesis of 9-Bromo-10-(naphthalen-1-

yl)anthracene is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed

reaction forms a carbon-carbon bond between an organoborane (naphthalene-1-boronic acid)

and an organohalide (9,10-dibromoanthracene).

Proposed Synthetic Workflow

The synthesis of 9-Bromo-10-(naphthalen-1-yl)anthracene can be conceptualized in the

following workflow:
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Caption: Synthetic workflow for 9-Bromo-10-(naphthalen-1-yl)anthracene.

Detailed Experimental Protocol

This protocol is based on general procedures for Suzuki-Miyaura cross-coupling reactions of
bromoanthracenes.

Materials:

e 9,10-Dibromoanthracene

» Naphthalene-1-boronic acid

» Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]
o Potassium carbonate (K2COs)

e Toluene (anhydrous)

e Ethanol

o Deionized water

e Dichloromethane (DCM)

e Hexane

e Magnesium sulfate (MgSOa)
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 Silica gel for column chromatography
Equipment:

e Round-bottom flask

e Reflux condenser

e Magnetic stirrer with heating mantle
¢ Inert gas supply (Nitrogen or Argon)
e Separatory funnel

» Rotary evaporator

e Glassware for column chromatography
Procedure:

o Reaction Setup:

o To a dry round-bottom flask, add 9,10-dibromoanthracene (1.0 eq), naphthalene-1-boronic
acid (1.1 eq), and potassium carbonate (2.5 eq).

o Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

o The flask is evacuated and backfilled with an inert gas (nitrogen or argon) three times to
ensure an inert atmosphere.

o Add anhydrous toluene and ethanol in a 4:1 ratio to the flask.
» Reaction:

o The reaction mixture is stirred and heated to reflux (approximately 90-100 °C) under an
inert atmosphere.

o The progress of the reaction is monitored by thin-layer chromatography (TLC).
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o Workup:
o Once the reaction is complete, the mixture is cooled to room temperature.
o The solvent is removed under reduced pressure using a rotary evaporator.
o The residue is partitioned between dichloromethane and deionized water.
o The aqueous layer is extracted twice more with dichloromethane.

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered.

 Purification:
o The solvent from the organic layer is evaporated to yield the crude product.

o The crude product is purified by column chromatography on silica gel using a
hexane/dichloromethane gradient as the eluent to afford 9-Bromo-10-(naphthalen-1-
yl)anthracene as a solid.

Signaling Pathways and Biological Activity

There is currently no available literature detailing the interaction of 9-Bromo-10-(naphthalen-
1-yl)anthracene with any specific signaling pathways or its biological activity. Compounds of
this class are primarily investigated for their materials science applications.

Logical Relationships in Synthesis

The core of the synthesis is the Suzuki-Miyaura catalytic cycle, which illustrates the logical
relationship between the reactants, catalyst, and product.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Conclusion

9-Bromo-10-(naphthalen-1-yl)anthracene is a valuable compound in the field of organic
materials science. While its complete solid-state structural characterization remains to be
publicly reported, this guide provides the essential information regarding its synthesis and
known properties. The detailed synthetic protocol based on the Suzuki-Miyaura reaction offers
a reliable method for its preparation, enabling further research into its potential applications.
Future work should focus on obtaining single crystals and performing X-ray diffraction analysis
to elucidate its precise molecular structure and packing in the solid state.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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